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Compound of Interest

Compound Name: 1-Chloroisoquinoline

Cat. No.: B032320

An In-depth Guide to the Molecular Characteristics, Synthesis, and Applications of 1-
Chloroisoquinoline

This technical guide provides a comprehensive overview of 1-Chloroisoquinoline (CAS No.
19493-44-8), a pivotal heterocyclic aromatic compound.[1][2][3][4][5] It serves as a critical
building block in medicinal chemistry and organic synthesis, particularly in the development of
novel pharmaceuticals and functional materials.[3] This document is intended for researchers,
scientists, and professionals in drug development, offering detailed data, experimental
protocols, and workflow visualizations to support advanced research and application.

Core Molecular Data

1-Chloroisoquinoline is a substituted isoquinoline with a chlorine atom at the 1-position. This
substitution pattern imparts unique reactivity, making it a versatile intermediate for a variety of
chemical transformations.[3]
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Property Value Source
Molecular Formula CoHeCIN [1112][31[6]
Molecular Weight 163.60 g/mol [2][6]
CAS Number 19493-44-8 [11[2][4]1[6]
Appearance White to light yellow solid or ae
crystals
Melting Point 31-36 °C [L][41061[7]
Boiling Point 274-275 °C at 768 mmHg [11161[7]
Solubility Insoluble in water [1]

Synthesis and Reactions

1-Chloroisoquinoline is a key intermediate in the synthesis of more complex molecules. It is
often synthesized from isoquinoline-N-oxide. The compound's reactivity at the 1-position allows
for its use in various coupling reactions to create new chemical entities with potential biological
activity.

General Synthesis Workflow

The following diagram illustrates a common synthetic route to 1-Chloroisoquinoline from
isoquinoline-N-oxide. This process typically involves the use of a chlorinating agent like
phosphoryl chloride.
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Caption: General synthesis workflow for 1-Chloroisoquinoline.

Experimental Protocols

Detailed experimental procedures are crucial for reproducible research. Below is a
representative protocol for the synthesis of 1-Chloroisoquinoline from isoquinoline-N-oxide,
based on literature methods.

Synthesis of 1-Chloroisoquinoline from Isoquinoline-N-Oxide
o Materials:

o Isoquinoline-N-oxide (20.0 g)
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o Phosphoryl chloride (200 mL)

o Dichloromethane

o Anhydrous sodium sulfate

o Ice water

o Silica gel for column chromatography

o Eluent: Ethyl acetate/petroleum ether mixture

e Procedure:

o

Under ice bath cooling, slowly add phosphoryl chloride dropwise to isoquinoline-N-oxide.

[11[8]
o Heat the reaction mixture to 105 °C and reflux overnight.[1][8]

o After the reaction is complete, remove the excess phosphoryl chloride by distillation under
reduced pressure.[1][8]

o Quench the residue with ice water and extract the product with dichloromethane.[1][8]
o Separate the organic layer, dry it over anhydrous sodium sulfate, and concentrate it.[1][8]

o Purify the crude product by silica gel column chromatography using a mixture of ethyl
acetate and petroleum ether as the eluent to obtain 1-chloroisoquinoline.[1][8]

Applications in Drug Development and Research

1-Chloroisoquinoline is a valuable precursor for the synthesis of various biologically active
compounds. Its derivatives have been investigated for their potential as antiproliferative agents
against melanoma cell lines.[1] It is also used in cross-coupling reactions to synthesize
substituted isoquinolines, which are scaffolds present in many natural products and
pharmaceuticals.

Role in Suzuki-Miyaura Cross-Coupling
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The following diagram illustrates the role of 1-Chloroisoquinoline as a substrate in a

Palladium-catalyzed Suzuki-Miyaura cross-coupling reaction, a common method for forming
carbon-carbon bonds.
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Caption: Suzuki-Miyaura cross-coupling using 1-Chloroisoquinoline.

While 1-Chloroisoquinoline itself is not typically described as a direct modulator of specific
signaling pathways, the compounds synthesized from it may be designed to target various
biological pathways implicated in disease. Its utility lies in providing a foundational structure
that can be elaborated into potent and selective therapeutic agents.[9]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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formula]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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